5-cyclopropyl-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)isoxazole-3-carboxamide
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Description
5-cyclopropyl-N-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C15H18N2O3S and its molecular weight is 306.38. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Boron Chemistry
Organoboron compounds play a pivotal role in organic synthesis due to their unique reactivity and stability. In particular, aryl borates are essential intermediates. The compound contains both borate and sulfonamide groups, making it an interesting candidate for synthetic pathways. Researchers can explore its use in protecting diols, asymmetric amino acid synthesis, Diels–Alder reactions, and Suzuki coupling reactions .
Stimulus-Responsive Drug Carriers
Boronic ester bonds are valuable in constructing drug carriers that respond to microenvironmental changes. These carriers can load anticancer drugs, insulin, and genes. Their advantages include simple construction conditions and good biocompatibility. By exploiting the formation and rupture of boronic ester bonds, researchers achieve controlled drug release in response to factors like pH, glucose levels, and ATP .
Computational Chemistry and Molecular Modeling
Density functional theory (DFT) studies can provide insights into the compound’s electronic properties, molecular electrostatic potential, and frontier molecular orbitals. These analyses help elucidate its behavior and interactions at the molecular level .
Biological Studies
Given its borate and sulfonamide moieties, this compound could be tested for biological activity. Researchers might explore its effects on cell lines, enzymes, or receptors.
properties
IUPAC Name |
5-cyclopropyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O3S/c1-9-3-6-14(21-9)13(19-2)8-16-15(18)11-7-12(20-17-11)10-4-5-10/h3,6-7,10,13H,4-5,8H2,1-2H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLURITBEUKGLTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)C(CNC(=O)C2=NOC(=C2)C3CC3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.